Cas no 1804703-18-1 (Methyl 2,3-dichloro-5-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 2,3-dichloro-5-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1804703-18-1
• MF: C₈H₅Cl₂F₂NO₂
• MW: 256.033607244492
• CID: 4850943
• Update Time: 2025-06-09

Methyl 2,3-dichloro-5-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,3-dichloro-5-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C8H5Cl2F2NO2/c1-15-8(14)4-3(7(11)12)2-13-6(10)5(4)9/h2,7H,1H3
• InChI Key： JPJBRCAZRQPQJZ-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(C(F)F)=C1C(=O)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2,3-dichloro-5-(difluoromethyl)pyridine-4-carboxylate

Compound Methyl 2,3-dichloro-5-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1804703-18-1): Structural Insights and Emerging Applications

Methyl 2,3-dichloro-5-(difluoromethyl)pyridine-4-carboxylate, identified by its unique CAS No. 1804703-18-1, represents a structurally complex organic compound with significant potential in agrochemical and pharmaceutical research. This compound belongs to the pyridine carboxylates class, characterized by a substituted pyridine ring fused with a carboxylic acid ester group. Recent advancements in synthetic chemistry have enabled precise modulation of its substituents—specifically the dichloro and difluoromethyl groups—to enhance stability and bioactivity.

Emerging studies highlight its role in pesticide development, where the compound’s chlorine and fluorine substituents contribute to enhanced lipophilicity and metabolic resistance. A 2023 study published in *Journal of Agricultural and Food Chemistry* demonstrated that analogs of this compound exhibit potent insecticidal activity against *Spodoptera litura*, a major pest in cotton crops. The methyl ester group facilitates soil persistence while minimizing environmental toxicity, aligning with global trends toward sustainable pest management solutions.

In medicinal chemistry, the difluoromethyl moiety has been linked to improved kinase inhibition profiles. Researchers at Stanford University recently reported that substituting the difluoromethyl group into pyridine-based scaffolds enhances binding affinity for JAK/STAT signaling pathways—a critical target in autoimmune disease therapies. Computational docking studies revealed that the dichloro substitution at positions 2 and 3 optimizes π-stacking interactions with protein residues, suggesting therapeutic potential for rheumatoid arthritis.

Synthetic methodologies for this compound have evolved significantly since its initial synthesis in 2019. Traditional Ullmann-type coupling reactions required high temperatures (>150°C), but recent protocols published in *Organic Letters* utilize palladium-catalyzed cross-coupling under ambient conditions (60–80°C). This advancement reduces energy consumption by ~65% while achieving >95% yield through optimized ligand selection (Xantphos) and solvent systems (DMSO/DMF mixtures).

Structural characterization via NMR spectroscopy confirms the presence of key functional groups: the methyl ester (CH₃OOC–) appears as a singlet at δ 3.7–4.0 ppm, while the difluoromethyl group (–CF₂–) contributes distinct signals between δ 5.5–6.2 ppm due to fluorine-induced deshielding effects. X-ray crystallography further reveals intermolecular hydrogen bonding between carbonyl oxygens and difluoromethyl protons, stabilizing molecular packing in solid-state formulations.

Environmental fate studies indicate rapid hydrolysis of the methyl ester under alkaline conditions (half-life: ~7 days at pH 9), mitigating long-term ecological risks compared to chlorinated pesticides like DDT. This property was validated through OECD guideline-compliant tests, demonstrating compliance with EU Biocidal Products Regulation (BPR) standards for biodegradability.

Current research extends its applications into polymer science, where this compound serves as a novel monomer for synthesizing stimuli-responsive materials. A collaborative study between MIT and BASF demonstrated that incorporating methyl pyridine carboxylate units into polyurethane matrices enhances thermal stability (Tg increased by ~25°C) while enabling pH-sensitive swelling behavior—a breakthrough for drug delivery systems requiring controlled release mechanisms.